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Compound of Interest

Compound Name: 2-(Allylthio)-2-thiazoline

Cat. No.: B1606775

An In-Depth Analysis of Boiling Point and Density for Research and Development Applications

Abstract

2-(Allylthio)-2-thiazoline is a sulfur-containing heterocyclic compound belonging to the
thiazoline family. Derivatives of thiazolines are integral to numerous natural products and are
recognized for their wide-ranging biological activities, making them significant scaffolds in
medicinal chemistry and drug development.[1][2] Accurate characterization of the fundamental
physical properties of such compounds is a prerequisite for their application in synthesis,
formulation, and quality control. This technical guide provides a comprehensive overview of the
boiling point and density of 2-(Allylthio)-2-thiazoline, outlines authoritative methodologies for
their experimental determination, and explains the scientific rationale behind these protocols to
ensure data integrity and reproducibility for researchers and drug development professionals.

Physicochemical Properties of 2-(Allylthio)-2-
thiazoline

2-(Allylthio)-2-thiazoline (CAS No: 3571-74-2) is a liquid at ambient temperature.[3] Its key

physical properties, as reported in the literature, are summarized below. Understanding these
values is critical for handling, storage, and designing reaction conditions, such as purification
via distillation.
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Property Value Conditions Source(s)
Molecular Formula CeHoNS2 N/A [3114]
Molecular Weight 159.27 g/mol N/A [31[5]
Boiling Point 92-94 °C at 2 hPa [3][6]
Density 1.16 g/cm3 at 20 °C [31[5][6]

Note: The boiling point is reported at reduced pressure (2 hPa). This is a common practice for
compounds that may decompose at their atmospheric boiling point.

Experimental Determination of Physical Properties

The following sections provide detailed, field-proven protocols for the precise measurement of
boiling point and density. The methodologies are selected for their accuracy and suitability for
the sample quantities typically available in a research setting.

Guiding Principles of Measurement

» Boiling Point: The boiling point is the temperature at which a liquid's vapor pressure equals
the external pressure exerted on the liquid.[7] For purity assessment, a sharp, constant
boiling point during distillation is indicative of a pure substance.[8] The micro-reflux method is
an efficient technigue that minimizes sample volume while accurately measuring the
temperature at which the liquid and vapor phases are in equilibrium.[7]

» Density: Density is an intrinsic physical property defined as the mass of a substance per unit
volume (p = m/V).[9][10] It is temperature-dependent; therefore, precise temperature control
is paramount for accurate measurements. The use of a pycnometer, or density bottle, is a
highly accurate method as it allows for precise determination of both the mass and volume of
the liquid.

General Experimental Workflow

The logical flow for determining these key physical properties is illustrated below. This workflow
ensures that sample integrity is maintained and that measurements are performed
systematically for maximum accuracy.
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Sample Preparation

(Obtain 2-(Allylthio)-2-thiazoline Samplej

.

[Ensure Sample Purity (e.g., via NMR, GC-MS)j

Density Determination h Vs

Calibrate Pycnometer
with Deionized Water at 20°C

Measure Mass of
Empty, Dry Pycnometer

Fill with Sample & Equilibrate
to 20°C, Measure Mass

p = (m_sample - m_empty) / V_pycnometer

Calculate Density

Boiling Point Determination

Assemble Micro-Reflux Apparatus

Gently Heat Sample
with Stirring
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Formation

Record Stable Temperature
at Reflux Ring

Final Report & Data Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606775?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

